Cas no 2166798-48-5 (4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole)
2166798-48-5 structure
Product Name:4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole
CAS No:2166798-48-5
MF:C6H3F3N2
MW:160.096631288528
CID:4787001
Update Time:2023-08-17
4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole
-
- Inchi： 1S/C6H3F3N2/c1-2-5-3-10-11(4-5)6(7,8)9/h1,3-4H
- InChI Key： XCBIYXRPTNBSME-UHFFFAOYSA-N
- SMILES： FC(N1C=C(C#C)C=N1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 190
- XLogP3: 1.6
- Topological Polar Surface Area: 17.8
4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7550967-1mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 1mg |
$120.0 | 2022-02-28 | |
| Enamine | EN300-7550967-2mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 2mg |
$124.0 | 2022-02-28 | |
| Enamine | EN300-7550967-5mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 5mg |
$136.0 | 2022-02-28 | |
| Enamine | EN300-7550967-10mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 10mg |
$172.0 | 2022-02-28 | |
| Enamine | EN300-7550967-20mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 20mg |
$225.0 | 2022-02-28 | |
| Enamine | EN300-7550967-25mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 25mg |
$245.0 | 2022-02-28 | |
| Enamine | EN300-7550967-50mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 50mg |
$345.0 | 2022-02-28 | |
| Enamine | EN300-7550967-100mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 100mg |
$515.0 | 2022-02-28 | |
| Enamine | EN300-7550967-250mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 250mg |
$735.0 | 2022-02-28 | |
| Enamine | EN300-7550967-500mg |
4-ethynyl-1-(trifluoromethyl)-1H-pyrazole |
2166798-48-5 | 95.0% | 500mg |
$1158.0 | 2022-02-28 |
4-Ethynyl-1-(trifluoromethyl)-1H-pyrazole Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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